4-Methyl-5-(4-pyridinyl)-thiazole-2-carboxylic acid

• Molecular Formula: C10H8N2O2S
• Molecular Weight: 220.25 g/mol
• IUPAC Name: 4-methyl-5-pyridin-4-yl-1,3-thiazole-2-carboxylic acid
• InChI: InChI=1S/C10H8N2O2S/c1-6-8(7-2-4-11-5-3-7)15-9(12-6)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key: HEOFSJSEPHESIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(=O)O)C2=CC=NC=C2

Description

4-Methyl-5-(4-pyridinyl)-thiazole-2-carboxylic acid is a useful research compound. Its molecular formula is C10H8N2O2S and its molecular weight is 220.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potasium hydroxide (1 g) was added to a stirred solution of methyl 4-methyl-5-(4-pyridinyl)-thiazole-2-carboxylate (2 g) in methanol (50 ml) at room temperature and the mixture was stirred at room temperature for 1.5 hours, diluted with water (150 ml), and washed with chloroform. Then the solution was adjusted to pH 3 to 4 by addition of 2N hydrochloric acid aqueous solution. The resulting precipitate was collected by filtration, and air-dried to give 4-methyl-5-(4-pyridinyl)-thiazole-2-carboxylic acid (1.8 g, 96%) as colorless powder.